Cas no 1262005-45-7 (2-(2-Methylthiophenyl)isonicotinic acid)
1262005-45-7 structure
Product Name:2-(2-Methylthiophenyl)isonicotinic acid
CAS No:1262005-45-7
MF:C13H11NO2S
MW:245.296941995621
MDL:MFCD18317422
CID:2768879
PubChem ID:53223281
Update Time:2025-04-21
2-(2-Methylthiophenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-METHYLTHIOPHENYL)ISONICOTINIC ACID
- 1262005-45-7
- 2-(2-methylsulfanylphenyl)pyridine-4-carboxylic acid
- 2-(2-Methylthiophenyl)Isonicotinic acid, 95%
- MFCD18317422
- 2-(2-Methylthiophenyl)isonicotinic acid
-
- MDL: MFCD18317422
- Inchi: 1S/C13H11NO2S/c1-17-12-5-3-2-4-10(12)11-8-9(13(15)16)6-7-14-11/h2-8H,1H3,(H,15,16)
- InChI Key: UYWICFMKHYWYSW-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1C1C=C(C(=O)O)C=CN=1
Computed Properties
- Exact Mass: 245.05104977Da
- Monoisotopic Mass: 245.05104977Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.5Ų
2-(2-Methylthiophenyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB324067-5 g |
2-(2-Methylthiophenyl)Isonicotinic acid, 95%; . |
1262005-45-7 | 95% | 5g |
€1,159.00 | 2022-08-31 | |
| abcr | AB324067-5g |
2-(2-Methylthiophenyl)Isonicotinic acid, 95%; . |
1262005-45-7 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-(2-Methylthiophenyl)isonicotinic acid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
1262005-45-7 (2-(2-Methylthiophenyl)isonicotinic acid) Related Products
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